Cas no 774238-88-9 (Benzoic acid, 5-formyl-2-hydroxy-3-iodo-, methyl ester)

• Product Name: Benzoic acid, 5-formyl-2-hydroxy-3-iodo-, methyl ester
• CAS No: 774238-88-9
• MF: C₉H₇IO₄
• MW: 306.053955316544
• CID: 1784614
• PubChem ID: 23106616
• Update Time: 2025-04-21

Benzoic acid, 5-formyl-2-hydroxy-3-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-formyl-2-hydroxy-3-iodo-, methyl ester
• 774238-88-9
• DB-386801
• DADBQRCMWGOBJS-UHFFFAOYSA-N
• SCHEMBL5778489
• methyl 5-formyl-2-hydroxy-3-iodobenzoate

• Inchi： 1S/C9H7IO4/c1-14-9(13)6-2-5(4-11)3-7(10)8(6)12/h2-4,12H,1H3
• InChI Key： DADBQRCMWGOBJS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=C(C(=O)OC)C=1O

Computed Properties

• Exact Mass: 305.93891g/mol
• Monoisotopic Mass: 305.93891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų